N-(2-(diethylamino)ethyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-[2-(diethylamino)ethyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C22H25FN4O2/c1-3-26(4-2)13-12-25-21(28)19-14-17-6-5-11-24-20(17)27(22(19)29)15-16-7-9-18(23)10-8-16/h5-11,14H,3-4,12-13,15H2,1-2H3,(H,25,28)
• InChI Key: XKMDTELPCFPCFW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=CC2=C(N=CC=C2)N(C1=O)CC3=CC=C(C=C3)F
• Molecular Formula: C22H25FN4O2
• Molecular Weight: 396.5 g/mol

Description

N-(2-(diethylamino)ethyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H25FN4O2 and its molecular weight is 396.466. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

The research into related compounds reveals efforts towards creating effective antibacterial agents. For instance, the synthesis of compounds with variations in the amino- and/or hydroxy-substituted cyclic amino group at specific positions resulted in derivatives showing promising in vitro and in vivo antibacterial activities. These studies underscore the potential of such compounds, including those structurally similar to N-(2-(diethylamino)ethyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, for further biological evaluation and development as antibacterial agents (Egawa et al., 1984).

Cytotoxic Activity

Studies on derivatives of benzo[b][1,6]naphthyridines have extended to evaluate their cytotoxic properties. Carboxamide derivatives, in particular, have demonstrated potent cytotoxicity against various cancer cell lines, indicating a potential therapeutic application in cancer treatment. This line of research highlights the importance of the chemical structure and modifications in determining the biological activities of these compounds (Deady et al., 2005).

Fluorescent Probes

The fluorescence properties of N-(2-(N’,N’-diethylamino)ethyl)perylene-3,4-dicarboximide derivatives have been studied, showcasing their application as fluorescent probes. These compounds exhibit changes in fluorescence intensity in response to variations in temperature and solvent polarity, suggesting their utility in sensing and imaging applications. This research underlines the broader applicability of such compounds beyond their antibacterial and cytotoxic potential, extending into the realm of chemical sensing and bioimaging (Huang & Tam‐Chang, 2010).

Anticancer Agent Imaging

Further exploration into the applications of related compounds includes the synthesis of potential PET tracers for imaging cancer tyrosine kinase. This indicates a strategic approach to leveraging the chemical backbone of N-(2-(diethylamino)ethyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide and its analogues for diagnostic imaging in oncology, providing insights into the molecular dynamics of cancer and facilitating targeted therapy (Wang et al., 2005).